7-[(4-Chlorophenyl)methyl]-3-methyl-8-{4-[(4-methylphenyl)methyl]piperazinyl}-1,3,7-trihydropurine-2,6-dione

• IUPAC Name: 7-[(4-chlorophenyl)methyl]-3-methyl-8-[4-[(4-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione
• InChI: InChI=1S/C25H27ClN6O2/c1-17-3-5-18(6-4-17)15-30-11-13-31(14-12-30)24-27-22-21(23(33)28-25(34)29(22)2)32(24)16-19-7-9-20(26)10-8-19/h3-10H,11-16H2,1-2H3,(H,28,33,34)
• InChI Key: VOEJWIHPJBSFSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C3=NC4=C(N3CC5=CC=C(C=C5)Cl)C(=O)NC(=O)N4C
• Molecular Formula: C25H27ClN6O2
• Molecular Weight: 479.0 g/mol

Description

7-[(4-Chlorophenyl)methyl]-3-methyl-8-{4-[(4-methylphenyl)methyl]piperazinyl}-1,3,7-trihydropurine-2,6-dione is a useful research compound. Its molecular formula is C25H27ClN6O2 and its molecular weight is 478.98. The purity is usually 95%.
BenchChem offers high-quality 7-[(4-Chlorophenyl)methyl]-3-methyl-8-{4-[(4-methylphenyl)methyl]piperazinyl}-1,3,7-trihydropurine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-[(4-Chlorophenyl)methyl]-3-methyl-8-{4-[(4-methylphenyl)methyl]piperazinyl}-1,3,7-trihydropurine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactions

• Mustafa, Mansour, and Zaher (1970) explored the behavior of certain 1,2,4-triazine derivatives in reactions with alkylmagnesium halides, diazomethane, and in the Mannich reaction. They found that 3-chloro-5,6-diphenyl-1,2,4-triazine reacts with alkylmagnesium halides to give products believed to have specific structures, indicating potential for synthetic applications in organic chemistry (Mustafa, Mansour, & Zaher, 1970).

Antimicrobial Activities

• Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, including compounds similar to the queried chemical, and evaluated their antimicrobial activities. Some of these compounds displayed good or moderate activities against test microorganisms, suggesting potential use in antimicrobial therapies (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Antifungal Properties

• Volkova, Levshin, and Perlovich (2020) investigated a novel potential antifungal compound from the 1,2,4-triazole class, detailing its pharmacologically relevant physicochemical properties and demonstrating its potential in antifungal applications (Volkova, Levshin, & Perlovich, 2020).

Spectroscopic and Docking Studies

• Murugesan et al. (2021) conducted a study focusing on the synthesis and characterization of a compound similar to the one , using various spectroscopic methods and molecular docking studies. Their findings can contribute to the understanding of the biological activity of such compounds (Murugesan, Singh, Rajamanikandan, Vinu, Ilanchelian, Lin, & Gengan, 2021).

Antioxidant and Neuroprotective Effects

• Braughler et al. (1987) described compounds from a novel chemical series that inhibit lipid peroxidation, suggesting potential applications in neuroprotection and antioxidant therapies (Braughler, Pregenzer, Chase, Duncan, Jacobsen, & Mccall, 1987).

Analgesic Effects

• Zygmunt, Chłoń-Rzepa, and Sapa (2015) explored the analgesic activities of certain piperazinylalkyl derivatives of 8-alkoxypurine-2,6-dione, demonstrating their potential in pain management (Zygmunt, Chłoń-Rzepa, & Sapa, 2015).